N-(4-methoxyphenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-(3-methylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H22N2O4/c1-13(2)12-18(24)23-19-16-6-4-5-7-17(16)27-20(19)21(25)22-14-8-10-15(26-3)11-9-14/h4-11,13H,12H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key: HCNFQFNQLNMYEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

N-(4-methoxyphenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent psychoactive effects. This compound was first synthesized in 2014 and has since been studied extensively for its potential applications in scientific research.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

N-(4-methoxyphenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide derivatives have been synthesized as part of novel heterocyclic compounds, showing potential as anti-inflammatory and analgesic agents. These compounds have been explored for their cyclooxygenase inhibition and have demonstrated significant analgesic and anti-inflammatory activities, with certain derivatives exhibiting high inhibitory activity on COX-2 selectivity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Neuroprotective and Antioxidant Activities

The neuroprotective and antioxidant effects of novel benzofuran-2-carboxamide derivatives have been investigated, with some compounds showing considerable protection against NMDA-induced excitotoxic neuronal cell damage. These studies suggest the potential of certain substitutions on the benzofuran moiety to enhance neuroprotective action against excitotoxic damage and to exhibit antioxidant activities, indicating a promising direction for further research in neuroprotection and oxidative stress mitigation (Cho et al., 2015).

Molecular Structure and Reactivity

The molecular structure and reactivity of 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide have been analyzed through X-ray diffraction, IR spectroscopy, and quantum chemical computation. This comprehensive analysis provides insights into the electronic properties, molecular electrostatic potential, and antioxidant properties of such compounds, contributing to a deeper understanding of their chemical reactivity and potential applications in various fields (Demir et al., 2015).